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Compound of Interest

Compound Name: 4-Bromoisoquinolin-1(2H)-one

Cat. No.: B1267394 Get Quote

For Immediate Reference: This document provides essential safety and logistical information

for the proper disposal of 4-Bromoisoquinolin-1(2H)-one, tailored for researchers, scientists,

and drug development professionals.

The proper handling and disposal of chemical reagents are paramount to ensuring laboratory

safety and environmental protection. 4-Bromoisoquinolin-1(2H)-one, a halogenated

heterocyclic compound, requires specific disposal procedures due to its potential hazards. This

guide provides a procedural, step-by-step plan for its safe management and disposal.

I. Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is critical to handle 4-Bromoisoquinolin-1(2H)-
one with the appropriate Personal Protective Equipment (PPE). All handling of this compound

should be conducted in a well-ventilated area or a chemical fume hood to minimize inhalation

of dust or vapors.

Key Hazards:

Harmful if swallowed.[1][2]

Causes skin irritation.[1][2][3]

Causes serious eye irritation.[1][2][3]

May cause respiratory irritation.[1][2]
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Required Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side-shields or goggles.[1]

Hand Protection: Impervious gloves (e.g., nitrile).[1]

Skin and Body Protection: Laboratory coat and, if necessary, additional protective clothing.[1]

Respiratory Protection: Use a dust mask or respirator if ventilation is inadequate or dust is

generated.[1]

In the event of a spill, immediately clear the area. For small spills, use an inert absorbent

material (e.g., sand, vermiculite) to contain the substance. Avoid generating dust.[1] The

collected material should then be placed in a suitable, closed, and labeled container for

disposal.[1] If contamination of drains or waterways occurs, notify emergency services

immediately.[1]

II. Waste Classification and Segregation
4-Bromoisoquinolin-1(2H)-one is classified as a halogenated organic compound. As such, it

is imperative to segregate this waste from other chemical waste streams to ensure proper

disposal and to prevent dangerous reactions.

Do NOT mix with:

Non-halogenated organic solvents

Aqueous waste

Strong oxidizing agents[4]

Incompatible materials as specified in the Safety Data Sheet (SDS)

Waste should be collected in a designated, clearly labeled, and sealed container for

"Halogenated Organic Waste".[5]

III. Step-by-Step Disposal Protocol
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Disposal of 4-Bromoisoquinolin-1(2H)-one must be carried out in accordance with local,

state, and federal regulations. The primary and recommended method of disposal is through a

licensed hazardous waste disposal company.

Containerization:

Carefully transfer the waste 4-Bromoisoquinolin-1(2H)-one and any contaminated

materials (e.g., absorbent pads, disposable labware, contaminated PPE) into a designated

and compatible waste container.

The container should be clearly labeled with "Hazardous Waste" and the chemical name:

"4-Bromoisoquinolin-1(2H)-one".

Ensure the container is tightly sealed to prevent leaks or spills.[1]

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area.[1]

The storage area should be away from incompatible materials and foodstuffs.[1]

Observe any specific storage temperature requirements; for the pure compound, storage

at 2-8°C is recommended.

Documentation:

Maintain a detailed log of the accumulated waste, including the chemical name, quantity,

and date of accumulation. This is crucial for regulatory compliance and for the waste

disposal contractor.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Provide the EHS office with the completed waste log and any relevant Safety Data Sheets.
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The waste will be disposed of at an authorized hazardous or special waste collection

point.[1]

IV. Data Summary
The following table summarizes key quantitative data for 4-Bromoisoquinolin-1(2H)-one.

Property Value Source

Molecular Formula C₉H₆BrNO [2]

Molecular Weight 208.05 g/mol

Melting Point 40-43 °C

Boiling Point 280-285 °C

Flash Point > 110 °C (> 230 °F) [4]

CAS Number 1532-97-4 [2]

V. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 4-
Bromoisoquinolin-1(2H)-one.
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Figure 1: Disposal Workflow for 4-Bromoisoquinolin-1(2H)-one
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Caption: Disposal Workflow for 4-Bromoisoquinolin-1(2H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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